Cas no 918531-08-5 ([1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium)

[1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium structure
918531-08-5 structure
[1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium
918531-08-5
6625181

[1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium Properties

Names and Identifiers

    • [1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium

[1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium Synthesis

Synthetic Circuit 1

918531-05-2 918531-05-2
37181-39-8 37181-39-8
501-65-5 501-65-5
918531-08-5 918531-08-5
88-26-6 88-26-6
Reaction Conditions
1.1 Solvents: Dichloromethane-d2 ,  Water ;  5 min, rt; rt
Reference
Synthesis and Reactivity of the Methylene Arenium Form of a Benzyl Cation, Stabilized by Complexation
Poverenov, Elena; et al, Journal of the American Chemical Society, 2006, 128(51), 16450-16451

Synthetic Circuit 2

918531-04-1 918531-04-1
333-27-7 333-27-7
918531-08-5 918531-08-5
88-26-6 88-26-6
Reaction Conditions
1.1 Solvents: Dichloromethane-d2 ;  -30 °C; 10 min, -30 °C; 1 h, -30 °C → rt
2.1 Solvents: Dichloromethane-d2 ,  Water ;  5 min, rt; rt
Reference
Synthesis and Reactivity of the Methylene Arenium Form of a Benzyl Cation, Stabilized by Complexation
Poverenov, Elena; et al, Journal of the American Chemical Society, 2006, 128(51), 16450-16451

Synthetic Circuit 3

211241-08-6 211241-08-6
121115-33-1 121115-33-1
918531-08-5 918531-08-5
88-26-6 88-26-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  -30 °C; 30 min, -30 °C
2.1 Solvents: Dichloromethane-d2 ;  -30 °C; 10 min, -30 °C; 1 h, -30 °C → rt
3.1 Solvents: Dichloromethane-d2 ,  Water ;  5 min, rt; rt
Reference
Synthesis and Reactivity of the Methylene Arenium Form of a Benzyl Cation, Stabilized by Complexation
Poverenov, Elena; et al, Journal of the American Chemical Society, 2006, 128(51), 16450-16451

[1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium Raw materials

[1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium Preparation Products

[1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium Related Literature

918531-08-5 ([1,1′-(η2-1,2-Ethynediyl)bis[benzene]][1,1′-(1,3-propanediyl)bis[1,1-bis(1,1-dimethylethyl)phosphine-κP]]palladium) Related Products

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